Cas no 877629-90-8 (N-(3-methoxyphenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide)

• Product Name: N-(3-methoxyphenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• CAS No: 877629-90-8
• MF: C₁₄H₁₃N₅O₃S
• MW: 331.349720716476
• CID: 5975979
• PubChem ID: 135831461
• Update Time: 2025-05-22

N-(3-methoxyphenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide
• N-(3-methoxyphenyl)-2-[(4-oxo-1,2-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• SR-01000019892
• N-(3-methoxyphenyl)-2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamide
• 877629-90-8
• N-(3-methoxyphenyl)-2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetamide
• AKOS024653425
• F2503-0044
• SR-01000019892-1
• AB00687455-01

• Inchi： 1S/C14H13N5O3S/c1-22-9-4-2-3-8(5-9)16-11(20)7-23-14-17-12-10(6-15-19-12)13(21)18-14/h2-6H,7H2,1H3,(H,16,20)(H2,15,17,18,19,21)
• InChI Key： DHXUGEVGVNHURI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NC(=O)C2=CNNC2=N1

Computed Properties

• Exact Mass: 331.07391047g/mol
• Monoisotopic Mass: 331.07391047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 134Ų

Additional information on N-(3-methoxyphenyl)-2-({4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-6-yl}sulfanyl)acetamide

N-(3-Methoxyphenyl)-2-({4-Oxo-1H,4H,5H-Pyrazolo[3,4-D]Pyrimidin-6-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

N-(3-Methoxyphenyl)-2-({4-Oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide, commonly referred to by its CAS number 877629-90-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-(3-methoxyphenyl)-2-({4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-6-yl}sulfanyl)acetamide is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a heterocyclic aromatic system. This core is fused with a pyridine ring and contains an oxo group at the 4-position. The sulfur atom at the 6-position of the pyrazolo[3,4-d]pyrimidine ring forms a sulfanyl group (-S-) that connects to an acetamide moiety. The acetamide group is further substituted with a methoxyphenyl group at the 3-position of the phenyl ring. This combination of functional groups contributes to the compound's unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The presence of the sulfanyl group in CAS 877629-90-8 adds another layer of complexity to its structure and potentially enhances its bioavailability and pharmacokinetic properties. Researchers have explored the synthesis of this compound through various routes, including condensation reactions and coupling reactions. These methods have been optimized to achieve high yields and purity levels.

The pharmacological profile of N-(3-methoxyphenyl)-2-{[4-oxo-1H-pyrazolo[3,4-d]pyrimidin-6(5H)-yl]sulfanyl}acetamide has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways. Additionally, this compound has shown selective cytotoxicity against various cancer cell lines without significantly affecting normal cells. These findings suggest that it may serve as a lead compound for the development of novel anticancer agents.

In terms of synthesis optimization, recent advancements have focused on green chemistry approaches to reduce environmental impact and improve sustainability. For instance, microwave-assisted synthesis has been employed to accelerate reaction rates while minimizing energy consumption. Furthermore, computational chemistry techniques such as molecular docking and QSAR modeling have been utilized to predict the binding affinity of this compound with target proteins. These computational tools have provided valuable insights into its mechanism of action and guided further optimization efforts.

The application potential of CAS 877629-90-8 extends beyond pharmacology into materials science due to its unique electronic properties. Researchers are exploring its use as a building block for constructing advanced materials with tailored functionalities. For example, self-assembled monolayers (SAMs) incorporating this compound have exhibited enhanced stability and conductivity under various conditions.

In conclusion,N-(3-methoxyphenyl)-2-{[4-Oxo-pyrazolo[3,4-d]pyrimidin]-sulfanyl}acetamide (CAS 877629-90) represents a promising candidate for diverse applications across multiple disciplines. Its intricate structure not only offers opportunities for chemical innovation but also holds potential for addressing unmet medical needs through targeted therapies.